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Compound of Interest

Compound Name: Cyclopropylmethanesulfonamide

Cat. No.: B1291645

An In-Depth Technical Guide to the Material Safety of Cyclopropylmethanesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for
Cyclopropylmethanesulfonamide, drawing from available Safety Data Sheets (SDS). It is
intended to inform researchers, scientists, and professionals in drug development about the
known properties, potential hazards, and recommended safety procedures associated with this
compound. The information is presented to facilitate risk assessment and ensure safe handling
in a laboratory or research setting.

Chemical and Physical Properties

A summary of the available physical and chemical data for Cyclopropylmethanesulfonamide
is presented in Table 1. It is important to note that information may vary between suppliers, and
some data points are not consistently reported across all sources.

Table 1: Physical and Chemical Properties of Cyclopropylmethanesulfonamide
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Property Value Source

Molecular Formula C4HONO2S Fisher Scientific[1]
Molecular Weight 119.18 g/mol Fisher Scientific[1]
Appearance Light brown solid crystalline Fisher Scientific[1]
Melting Point/Range 122 - 126 °C (251.6 - 258.8 °F)  Fisher Scientific[1]
Boiling Point/Range No information available Fisher Scientific[1]
Flash Point No information available Fisher Scientific[1]
Solubility No information available Fisher Scientific[1]
Vapor Pressure No information available Fisher Scientific[1]
Vapor Density Not applicable Fisher Scientific[1]
pH No information available Fisher Scientific[1]

Hazard Identification and Classification

Cyclopropylmethanesulfonamide is associated with several hazard classifications, which
may differ slightly depending on the supplier and the regulatory framework being followed (e.g.,
GHS). A consolidated summary of identified hazards is provided below.

Table 2: GHS Hazard Classification for Cyclopropylmethanesulfonamide
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Hazard Class Category Hazard Statement Source
o H300: Fatal if ) )
Acute Toxicity, Oral Category 2 Sigma-Aldrich[2]
swallowed

o H315: Causes skin o
Skin Irritation Category 2 S AK Scientific, Inc.[3]
irritation

) o H319: Causes serious S
Serious Eye lIrritation Category 2A S AK Scientific, Inc.[3]
eye irritation

H341: Suspected of
Category 2 causing genetic Sigma-Aldrich[2]

Germ Cell

Mutagenicity defect
efects

H360: May damage

Reproductive Toxicity Category 1B fertility or the unborn Sigma-Aldrich[2]
child
Specific Target Organ
Toxicity - Single H335: May cause o
] Category 3 ) o AK Scientific, Inc.[3]
Exposure (Respiratory respiratory irritation
system)

Hazardous to the ) )
: _ H401: Toxic to aquatic . .
Aquatic Environment, Category 2 Sigma-Aldrich[2]

life
Short-Term (Acute)
Hazardous to the H411: Toxic to aquatic
Aquatic Environment, Category 2 life with long lasting Sigma-Aldrich[2]
Long-Term (Chronic) effects

Signal Word: Danger[2], Warning[3]

Hazard Pictograms:

o Skull and Crossbones (for acute toxicity)[2]

» Health Hazard (for mutagenicity and reproductive toxicity)[2]

o Exclamation Mark (for skin/eye/respiratory irritation)[3]

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://www.researchgate.net/publication/387042367_STUDY_OF_ACUTE_AND_SUB-ACUTE_TOXICITY_OF_A_PREPARATION_BASED_ON_SULFADIMIDINE_AND_TRIMETHOPRIM
https://www.researchgate.net/publication/387042367_STUDY_OF_ACUTE_AND_SUB-ACUTE_TOXICITY_OF_A_PREPARATION_BASED_ON_SULFADIMIDINE_AND_TRIMETHOPRIM
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://www.researchgate.net/publication/387042367_STUDY_OF_ACUTE_AND_SUB-ACUTE_TOXICITY_OF_A_PREPARATION_BASED_ON_SULFADIMIDINE_AND_TRIMETHOPRIM
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://www.researchgate.net/publication/387042367_STUDY_OF_ACUTE_AND_SUB-ACUTE_TOXICITY_OF_A_PREPARATION_BASED_ON_SULFADIMIDINE_AND_TRIMETHOPRIM
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://ouci.dntb.gov.ua/en/works/lDBEMBg7/
https://www.researchgate.net/publication/387042367_STUDY_OF_ACUTE_AND_SUB-ACUTE_TOXICITY_OF_A_PREPARATION_BASED_ON_SULFADIMIDINE_AND_TRIMETHOPRIM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Environment (for aquatic toxicity)[2]

Experimental Protocols for Safety Assessment

While specific experimental safety studies for Cyclopropylmethanesulfonamide are not
publicly available, this section outlines standard protocols that are crucial for evaluating the
toxicological profile of novel sulfonamides. These methodologies are based on established
practices in toxicology and drug development.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability. It is a foundational in vitro
test to determine the cytotoxic potential of a compound.

Methodology:

Cell Culture: Plate a suitable human cell line (e.g., HepG2 for hepatotoxicity screening) in a
96-well plate and allow the cells to attach for 24 hours.

o Compound Exposure: Treat the cells with a range of concentrations of
Cyclopropylmethanesulfonamide and incubate for a specified period (e.g., 24, 48, or 72
hours).

o MTT Addition: Add MTT solution to each well and incubate to allow for the formation of
formazan crystals by viable cells.

e Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCI) to dissolve
the formazan crystals.

» Data Acquisition: Measure the absorbance of the solution at a specific wavelength (typically
around 570 nm) using a microplate reader. The absorbance is directly proportional to the
number of viable cells.

In Vivo Genotoxicity Assessment (Micronucleus Assay)

The in vivo micronucleus assay is a standard test to evaluate a substance's potential to cause
chromosomal damage.
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Methodology:

o Animal Dosing: Administer Cyclopropylmethanesulfonamide to a rodent model (e.g., mice
or rats) at multiple dose levels over a set period.

o Tissue Sampling: Collect peripheral blood or bone marrow samples at appropriate time
points after the final dose.

» Slide Preparation: Prepare slides with the collected cells and stain them to visualize
micronuclei.

¢ Microscopic Analysis: Analyze the slides under a microscope to quantify the frequency of
micronucleated reticulocytes or erythrocytes.

» Data Analysis: Compare the frequency of micronuclei in the treated groups to a control group
to determine if the compound induces a statistically significant increase in chromosomal
damage.

Handling, Storage, and First Aid

Proper handling and storage are critical to minimize exposure and ensure the stability of the
compound.

Table 3: Handling, Storage, and First-Aid Recommendations
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Aspect Recommendation Source

Avoid contact with skin, eyes,
and clothing. Do not breathe
dust. Use only in a well-

Handling ventilated area or under a
chemical fume hood. Wash
hands thoroughly after
handling.[1][3]

Keep container tightly closed
in a dry, cool, and well-

Storage .
ventilated place. Store locked

up.[1][3]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing.
Get medical attention if

irritation persists.[1][3]

Wash off immediately with
plenty of soap and water.
) Remove contaminated
Skin Contact ) .
clothing. Get medical
advice/attention if skin irritation

occurs.[1][3]

Remove person to fresh air

and keep comfortable for

Inhalation ) )
breathing. Call a poison center
or doctor if you feel unwell.[3]
IF SWALLOWED: Immediately
) call a POISON CENTER or
Ingestion

doctor. Rinse mouth. Do NOT

induce vomiting.[2][4]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling

Cyclopropylmethanesulfonamide.

Table 4. Recommended Personal Protective Equipment

PPE Type Specification Source
Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
Eye/Face Protection OSHA's eye and face Fisher Scientific[1]

protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

Fisher Scientific[1]

Respiratory Protection

No protective equipment is
needed under normal use
conditions. If dust is
generated, a particle filter is
recommended. For higher-risk
activities, use a NIOSH/MSHA
or European Standard EN 149
approved respirator.[1][4]

Visualizations

General Workflow for Chemical Safety Assessment

The following diagram illustrates a typical workflow for assessing the safety of a chemical

compound based on its Material Safety Data Sheet.
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Caption: Workflow for Chemical Safety Assessment.
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Potential Sulfonamide Toxicity Pathway

This diagram outlines a generalized signaling pathway that can be involved in sulfonamide-
induced toxicity, particularly hypersensitivity reactions.
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Caption: Generalized Sulfonamide Toxicity Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Cyclopropylmethanesulfonamide material safety data
sheet"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291645#cyclopropylmethanesulfonamide-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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